Cas no 1204313-51-8 (Icotinib Hydrochloride)

Icotinib hydrochloride (bpi-2009) is a potent and selective EGFR inhibitor with an IC50 value of 5 nm; It also inhibits mutant egfrl858r, egfrl858r/t790m, egfrt790m and egfrl861q

Icotinib Hydrochloride structure

Product Name:Icotinib Hydrochloride

CAS No:1204313-51-8

Molecular Formula:C_₂₂H_₂₂ClN_₃O_₄

Molecular Weight:427.880784511566

MDL:MFCD22124500

CID:823795

PubChem ID:44609731

Icotinib Hydrochloride Properties

Names and Identifiers

- Icotinib (Hydrochloride)
- N-(3-Ethynylphenyl)-7,8,10,11,13,14-hexahydro-[1,4,7,10]tetraoxacyclododecino[2,3-g]quinazolin-4-amine hydrochloride
- N-(3-Ethynylphenyl)-7,8,10,11,13,14-hexahydro-[1,4,7,10]tetraoxacyclododecino[2,3-g]quinazolin-4-amine hydrochloride Icotinib (Hydrochloride)
- BPI-2009H
- Icotinib hydrochloride
- CS-0918
- JTD32I0J83
- Icotinib Hydrochloride?
- F84862
- (1,4,7,10)Tetraoxacyclododecino(2,3-g)quinazolin-4-amine, N-(3-ethynylphenyl)-7,8,10,11,13,14-hexahydro-, hydrochloride (1:1)
- EX-A2070
- N-(3-ethynylphenyl)-2,5,8,11-tetraoxa-15,17-diazatricyclo[10.8.0.0^{14,19]icosa-1(12),13,15,17,19-pentaen-18-amine;hydrochloride
- Icotinib HCl
- Icotinib Hydrochloride
- ICOTINIB HYDROCHLORIDE [WHO-DD]
- CHEBI:201450
- N-(3-ETHYNYLPHENYL)-7H,8H,10H,11H,13H,14H-1,4,7,10-TETRAOXACYCLODODECA[2,3-G]QUINAZOLIN-4-AMINE HYDROCHLORIDE
- HMS3750O09
- PNNGXMJMUUJHAV-UHFFFAOYSA-N
- UNII-JTD32I0J83
- 1204313-51-8
- AS-78690
- CHEMBL4297665
- C22H22ClN3O4
- AKOS026750418
- AC-29741
- HY-15164
- N-(3-ethynylphenyl)-2,5,8,11-tetraoxa-15,17-diazatricyclo[10.8.0.014,19]icosa-1(12),13,15,17,19-pentaen-18-amine;hydrochloride
- Q27281690
- BCP06306
- DTXSID80152859
- DTXCID6075350
- DA-33566
- +Expand
- MDL： MFCD22124500
- InChIKey： PNNGXMJMUUJHAV-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H21N3O4.ClH/c1-2-16-4-3-5-17(12-16)25-22-18-13-20-21(14-19(18)23-15-24-22)29-11-9-27-7-6-26-8-10-28-20;/h1,3-5,12-15H,6-11H2,(H,23,24,25);1H
- SMILES： C#CC1=CC(NC2=C(C=C(OCCOCCOCCO3)C3=C4)C4=NC=N2)=CC=C1.[H]Cl

Computed Properties

Exact Mass: 427.1298839g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 427.1298839g/mol
Heavy Atom Count: 30
Complexity: 553
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 74.7Å²

Icotinib Hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008TXJ-5mg	Icotinib (Hydrochloride)	1204313-51-8	99%	5mg	$113.00
A2B Chem LLC	AE11239-5mg	Icotinib (Hydrochloride)	1204313-51-8	95%	5mg	$77.00
Aaron	AR008U5V-5mg	Icotinib (Hydrochloride)	1204313-51-8	99%	5mg	$369.00
Ambeed	A101648-10mg	Icotinib hydrochloride	1204313-51-8	99+%	10mg	$326.0	2024-06-02
ChemScence	CS-0918-5mg	Icotinib (Hydrochloride)	1204313-51-8	99.84%	5mg	$70.0	2022-04-28
DC Chemicals	DC8817-100 mg	Icotinib Hydrochloride	1204313-51-8	>98%	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	D372451-25mg	N-(3-Ethynylphenyl)-7,8,10,11,13,14-hexahydro-[1,4,7,10]tetraoxacyclododecino[2,3-g]quinazolin-4-amine hydrochloride	1204313-51-8	98%	25mg	$425	2022-10-15
MedChemExpress	HY-15164-10mM*1mLinDMSO	Icotinib Hydrochloride	1204313-51-8	99.84%	10mM*1mLinDMSO	￥2188	2022-05-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	99R0032S-1g	Icotinib hydrochloride	1204313-51-8	99%	1g	2713.74CNY
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I50130-5mg	Icotinib (Hydrochloride)	1204313-51-8	99%	5mg	¥1382.0	2023-09-07

Icotinib Hydrochloride Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1204313-51-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Icotinib Hydrochloride Related Literature

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3. Single catalyst particle diagnostics in a microreactor for performing multiphase hydrogenation reactions†

Anne-Eva Nieuwelink,Jeroen C. Vollenbroek,Andrea C. Ferreira de Abreu,Roald M. Tiggelaar,Albert van den Berg,Mathieu Odijk,Bert M. Weckhuysen Faraday Discuss., 2021,229, 267-280
4. Structural and conformational study of two solvates of a fulgenic acid derivative†

Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
5. Mechanochemical conversion of a metal oxide into coordination polymers and porous frameworks using liquid-assisted grinding (LAG)†

Tomislav Friščić,László Fábián CrystEngComm, 2009,11, 743-745
6. Universality in size-driven evolution towards bulk polarizability of metals†

Julius Jellinek,Koblar A. Jackson Nanoscale, 2018,10, 17534-17539
7. Efficient catalytic hydrogenation of levulinic acid: a key step in biomass conversion†

József M. Tukacs,Dávid Király,Andrea Strádi,Gyula Novodarszki,Zsuzsanna Eke,Gábor Dibó,Tamás Kégl,László T. Mika Green Chem., 2012,14, 2057-2065
8. Label-free offline versus online activity methods for nucleoside diphosphate kinase b using high performance liquid chromatography

Juliana Maria Lima,Plínio Salmazo Vieira,Arthur Henrique Cavalcante de Oliveira,Carmen Lúcia Cardoso Analyst, 2016,141, 4733-4741
9. Index of contributors

Faraday Discuss., 2013,167, 649-650
10. Cu(i)-based delafossite compounds as photocathodes in p-type dye-sensitized solar cells

Mingzhe Yu,Thomas I. Draskovic,Yiying Wu Phys. Chem. Chem. Phys., 2014,16, 5026-5033

1204313-51-8 (Icotinib Hydrochloride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1204313-51-8)Icotinib Hydrochloride

Purity:99%

Quantity:10mg

Price($):293.0